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Compound of Interest

Compound Name: Niobium(ll) oxide

Cat. No.: B082092

Audience: Researchers, scientists, and drug development professionals.

Core Topic: A comprehensive examination of the solubility characteristics of Niobium(ll) Oxide
(NbO) in a variety of solvent systems. This guide consolidates available data on its behavior in
agueous, acidic, alkaline, and organic environments, providing a foundational resource for its
application in research and development.

Executive Summary

Niobium(ll) oxide (NbO), also known as niobium monoxide, is a grey solid with metallic
conductivity.[1] Its chemical stability and resistance to corrosion are significant attributes,
largely governed by its low solubility in many common solvents.[2][3] This document provides a
detailed overview of the solubility of NbO, presenting quantitative data where available and
gualitative descriptions based on its known chemical reactivity. It is established that NbO is
practically insoluble in water and nitric acid.[1][4] It exhibits slight solubility in hydrochloric acid,
with the rate of dissolution increasing with temperature.[1][2] While specific data for NbO in
other strong acids and bases is limited, the behavior of related niobium compounds, such as
niobium pentoxide (Nb20s) and metallic niobium, suggests that NbO is likely to dissolve in hot,
concentrated sulfuric acid and strong alkaline solutions, particularly under hydrothermal
conditions.[5][6][7] The presence of complexing agents, such as fluoride ions, is known to
significantly enhance the dissolution of niobium oxides.[6][8] Information regarding its solubility
in organic solvents is not readily available in the literature.
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Quantitative and Qualitative Solubility Data

The solubility of Niobium(ll) Oxide is summarized below. It is important to note that
guantitative data for NbO is scarce, and much of the understanding of its solubility is inferred
from its general chemical properties as a metal oxide and the observed behavior of other

niobium oxides.

Table 1: Solubility of Niobium(ll) Oxide in Aqueous and Inorganic Solvents
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Solvent

Formula

Temperature
(°C)

Solubility

Notes

Water

H20

22

1.74 pg/L

Practically

insoluble.[9]

Nitric Acid

HNOs3

Elevated

Insoluble

Resistant to
dissolution.[1][2]

Hydrochloric Acid

HCI

Room

Temperature

Slightly Soluble /
Slow Dissolution

Dissolution rate
increases
significantly
above 60°C.[2]

Sulfuric Acid

H2S0a4

Likely Soluble (in
hot,

concentrated)

Inferred from the
solubility of

metallic niobium
in H2SO04 >14 M.

[6]

Hydrofluoric Acid

HF

Likely Soluble

Niobium oxides
are generally
soluble in HF
due to the
formation of
stable fluoride
complexes.[6]
[10]

Sodium

Hydroxide

NaOH

> 25

Likely Soluble (in

concentrated)

Inferred from the
reactivity of
metallic niobium
in NaOH >10%
[7] and Nb20s
under
hydrothermal

conditions.[5]

Table 2: Solubility of Niobium(ll) Oxide in Organic Solvents
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Temperature .
Solvent Formula °C) Solubility Notes
No specific data
Common e.g., Alcohols, Data Not found in the
Organic Solvents  Ketones, Ethers Available surveyed

literature.

Inferred from the

: . . solubility of
Organic e.g., Oxalic Acid,

. . . Likely Soluble niobium
Oxyacids Citric Acid

hydroxide oxide.
[11]

Experimental Protocols

Detailed experimental protocols for determining the solubility of Niobium(ll) Oxide are not
widely published. However, a general methodology can be adapted from standard procedures
for determining the solubility of sparingly soluble inorganic compounds.

3.1 General Protocol for Solubility Determination in AqQueous Media (Acids and Bases)

This protocol outlines a general procedure for determining the solubility of NbO in acidic or

basic solutions at various temperatures.
o Material Preparation:
o Use finely powdered Niobium(ll) Oxide to maximize the surface area for dissolution.

o Prepare a series of the desired solvent (e.g., HCI, H2SO4, NaOH) at various
concentrations.

e Equilibrium Saturation:

o An excess amount of NbO powder is added to a known volume of the solvent in a sealed,
temperature-controlled vessel.
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o The suspension is agitated (e.g., using a magnetic stirrer or shaker bath) for an extended
period (24-72 hours) to ensure equilibrium is reached. The temperature should be
maintained at the desired value (e.g., 25 °C, 60 °C).

e Sample Separation:

o After the equilibration period, the undissolved solid is separated from the solution. This is a
critical step to avoid including solid particles in the analysis. Methods include:

» High-speed centrifugation followed by decantation of the supernatant.

» Filtration using a fine-pore membrane filter (e.g., 0.22 um) that is chemically inert to the
solvent.

e Analysis of Dissolved Niobium:

o The concentration of niobium in the clear, saturated solution is determined using a
sensitive analytical technique, such as:

» Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)
» Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)
= Atomic Absorption Spectroscopy (AAS)

o Calculation of Solubility:

o The solubility is calculated from the measured concentration of niobium in the saturated
solution and expressed in units such as g/L, mol/L, or ppm.

3.2 Autoclave Method for High-Temperature Solubility

For determining solubility at elevated temperatures and pressures, such as in hydrothermal
conditions, an autoclave-based method is employed.

o Apparatus: A high-pressure, high-temperature autoclave, often with a chemically inert liner
(e.g., Teflon).
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e Procedure:
o A known amount of NbO and the solvent are placed inside the liner.
o The autoclave is sealed and heated to the desired temperature (e.g., 150-250 °C).

o The system is held at temperature under constant agitation for a sufficient time to reach
equilibrium.

o The autoclave is then cooled, and the liquid and solid phases are separated for analysis
as described in the general protocol.

Visualizations
4.1 Signaling Pathways and Logical Relationships

The dissolution of a basic metal oxide like Niobium(ll) Oxide in an acidic medium can be
represented as a chemical reaction pathway. The presence of complexing agents can further
drive this reaction.
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Caption: Dissolution pathway of NbO in acidic and complexing media.

4.2 Experimental Workflow

The general workflow for determining the solubility of Niobium(ll) Oxide follows a logical
sequence of steps from preparation to analysis.
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Caption: General experimental workflow for NbO solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Niobium monoxide - Wikipedia [en.wikipedia.org]
. webqc.org [webgc.org]

. niobium.tech [niobium.tech]

. niobium(Il) oxide [chemister.ru]

. pubs.acs.org [pubs.acs.org]

. osti.gov [osti.gov]

. researchgate.net [researchgate.net]

. mdpi.com [mdpi.com]

°
© (0] ~ » (&) EEN w N =

. Niobium(ll) oxide | lookchem [lookchem.com]
e 10. Science made alive: Chemistry/Experiments [woelen.homescience.net]

e 11. Niobium hydroxide oxide — EverBrighten International [evbtn.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b082092?utm_src=pdf-body
https://www.benchchem.com/product/b082092?utm_src=pdf-body-img
https://www.benchchem.com/product/b082092?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Niobium_monoxide
https://www.webqc.org/compound-NbO-NbO.html
https://niobium.tech/-/media/niobiumtech/attachments-biblioteca-tecnica/nt_niobium-and-niobium-alloys-in-corrosive-applications.pdf
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4034
https://pubs.acs.org/doi/abs/10.1021/ja056301w
https://www.osti.gov/servlets/purl/4817763
https://www.researchgate.net/publication/243981424_Corrosion_Behaviour_of_Niobium_in_Sodium_Hydroxide_Solutions
https://www.mdpi.com/2227-9717/13/6/1924
https://www.lookchem.com/ProductWholeProperty_LCPL550066.htm
https://woelen.homescience.net/science/chem/exps/niobium/index.html
https://evbtn.com/en/niobium-hydroxide-oxide-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of
Niobium(ll) Oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082092#solubility-of-niobium-ii-oxide-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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